5-(2-methoxyethoxy)pentan-2-ol
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(2-methoxyethoxy)pentan-2-ol can be achieved through several methods. One common approach involves the reaction of 2-pentanol with 2-methoxyethanol under specific conditions . The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained.
Industrial Production Methods
In industrial settings, the production of this compound may involve more efficient and scalable methods. These methods often utilize continuous flow reactors and advanced purification techniques to achieve high yields and purity .
Chemical Reactions Analysis
Types of Reactions
5-(2-methoxyethoxy)pentan-2-ol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .
Common Reagents and Conditions
Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide under acidic conditions.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.
Substitution: Nucleophilic substitution reactions can occur with halogenating agents like thionyl chloride.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alkanes .
Scientific Research Applications
5-(2-methoxyethoxy)pentan-2-ol has a wide range of applications in scientific research:
Chemistry: It is used as a solvent and intermediate in the synthesis of other chemical compounds.
Biology: This compound is utilized in biochemical assays and as a reagent in various biological experiments.
Industry: this compound is employed in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 5-(2-methoxyethoxy)pentan-2-ol exerts its effects involves its interaction with specific molecular targets and pathways. For instance, in oxidation reactions, it undergoes electron transfer processes that lead to the formation of oxidized products . The exact molecular targets and pathways can vary depending on the specific application and reaction conditions.
Comparison with Similar Compounds
Similar Compounds
2-Pentanol:
5-Methoxy-2-pentanol: This compound has a methoxy group attached to the pentanol backbone.
5-(2-(2-methoxyethoxy)ethoxy)pentan-2-ol: A more complex derivative with additional ethoxy groups.
Uniqueness
5-(2-methoxyethoxy)pentan-2-ol is unique due to its specific functional groups, which confer distinct chemical properties and reactivity. These properties make it valuable in various research and industrial applications.
Properties
CAS No. |
1249730-38-8 |
|---|---|
Molecular Formula |
C8H18O3 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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